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Compound of Interest

Compound Name: Mercury200

Cat. No.: B1174205 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. This guide provides a comparative analysis of

various commercially available and widely used mercury certified reference materials (CRMs).

Objective comparisons of their performance, supported by experimental data, are presented to

assist in the selection of the most appropriate CRM for specific analytical needs.

Comparative Analysis of Certified Mercury
Concentrations
The selection of a suitable CRM is critical for method validation, quality control, and ensuring

the traceability of measurement results. The table below summarizes the certified values for

total mercury and methylmercury in several key reference materials from leading producers,

including the National Research Council Canada (NRC), the European Reference Materials

(ERM), and the National Institute of Standards and Technology (NIST).
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Reference
Material

Issuing
Organization

Matrix

Certified Total
Mercury
(mg/kg ±
uncertainty)

Certified
Methylmercury
(as Hg) (mg/kg
± uncertainty)

DORM-4 NRC Fish Protein 0.412 ± 0.036[1] 0.355 ± 0.028[1]

DOLT-5 NRC Dogfish Liver
Value not

certified

Value not

certified

ERM-CE464 JRC Tuna Fish 5.24 ± 0.10[2][3] 5.50 ± 0.17[2][3]

SRM 1641f NIST Water
0.1013 ±

0.0024[4]
Not applicable

Experimental Protocols for Certification
The certification of these reference materials involves rigorous analytical procedures performed

by the issuing metrological institutes. While specific protocols are proprietary, the general

methodologies employed are well-documented.

Determination of Total Mercury
The certified value for total mercury is typically determined using a combination of highly

accurate and precise analytical techniques. A common primary method is Isotope Dilution

Inductively Coupled Plasma Mass Spectrometry (ID-ICP-MS). This technique involves spiking

the sample with a known amount of an enriched isotope of mercury, followed by digestion and

measurement of the isotope ratios by ICP-MS. This method provides a high degree of accuracy

as it is less susceptible to matrix effects and instrumental drift.

Other methods used for verification and in inter-laboratory comparisons include:

Cold Vapour Atomic Absorption Spectrometry (CVAAS)

Cold Vapour Atomic Fluorescence Spectrometry (CVAFS)

Direct Combustion Atomic Absorption Spectrometry (DC-AAS)[4]
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Determination of Methylmercury
The analysis of methylmercury, an organometallic species of mercury, requires a separation

step prior to detection. A widely used method is Gas Chromatography (GC) coupled with ICP-

MS (GC-ICP-MS). This involves the extraction of methylmercury from the sample matrix,

derivatization to a more volatile form, separation by gas chromatography, and sensitive

detection by ICP-MS. Other techniques include liquid chromatography coupled with ICP-MS

(LC-ICP-MS) and GC coupled to an atomic fluorescence detector (GC-AFS).[5]

Certification Workflow
The production and certification of a reference material is a meticulous process designed to

ensure its homogeneity, stability, and the accuracy of the certified values. The following

diagram illustrates the typical workflow involved in this process.
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Figure 1: Generalized workflow for the certification of a reference material.

This comprehensive guide provides a foundation for understanding and comparing different

mercury certified reference materials. For the most accurate and detailed information, including

the full certificate of analysis, it is always recommended to consult the website of the respective

issuing organization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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